Cas no 103095-42-7 (Benzene,1-ethoxy-2-methoxy-5-methyl-4-nitro-)
103095-42-7 structure
Product Name:Benzene,1-ethoxy-2-methoxy-5-methyl-4-nitro-
CAS No:103095-42-7
MF:C10H13NO4
MW:211.214523077011
CID:125458
PubChem ID:57346293
Update Time:2025-04-18
Benzene,1-ethoxy-2-methoxy-5-methyl-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-ethoxy-2-methoxy-5-methyl-4-nitro-
- 1-Ethoxy-2-methoxy-5-methyl-4-nitrobenzene
- Toluene, 5-ethoxy-4-methoxy-2-nitro- (6CI)
- 5-Aethoxy-4-methoxy-2-nitro-toluol
- 5-ethoxy-4-methoxy-2-nitro-toluene
- ACMC-20m5zn
- AG-D-13342
- CTK4A1735
- DTXSID40721146
- 103095-42-7
-
- Inchi: 1S/C10H13NO4/c1-4-15-10-5-7(2)8(11(12)13)6-9(10)14-3/h5-6H,4H2,1-3H3
- InChI Key: UKGMQDQPJYBPPV-UHFFFAOYSA-N
- SMILES: O(CC)C1C(=CC(=C(C)C=1)[N+](=O)[O-])OC
Computed Properties
- Exact Mass: 211.084458g/mol
- Monoisotopic Mass: 211.084458g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 211.21g/mol
- XLogP3: 2.4
- Topological Polar Surface Area: 64.3Ų
Experimental Properties
- PSA: 64.28000
- LogP: 2.83370
Benzene,1-ethoxy-2-methoxy-5-methyl-4-nitro- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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